Cas no 63262-97-5 (2,2-Dibromo-1-methylcyclopropanecarbonitrile)

2,2-Dibromo-1-methylcyclopropanecarbonitrile structure
63262-97-5 structure
Product Name:2,2-Dibromo-1-methylcyclopropanecarbonitrile
CAS No:63262-97-5
MF:C5H5Br2N
MW:238.907899618149
CID:2189110
PubChem ID:594146
Update Time:2025-04-21

2,2-Dibromo-1-methylcyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dibromo-1-methylcyclopropanecarbonitrile
    • 2,2-dibromo-1-methylcyclopropane-1-carbonitrile
    • 2,2-Dibromo-1-methylcyclopropanecarbonitrile #
    • DTXSID20344054
    • Cyclopropanecarbonitrile, 2,2-dibromo-1-methyl-
    • USNDLMWKPKVOAR-UHFFFAOYSA-N
    • 1,1-dibromo-2-cyano-2-methylcyclo-propane
    • DB-312966
    • DTXCID40295130
    • 63262-97-5
    • Inchi: 1S/C5H5Br2N/c1-4(3-8)2-5(4,6)7/h2H2,1H3
    • InChI Key: USNDLMWKPKVOAR-UHFFFAOYSA-N
    • SMILES: BrC1(CC1(C#N)C)Br

Computed Properties

  • Exact Mass: 238.87682g/mol
  • Monoisotopic Mass: 236.87887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.8Ų
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